Cas no 2094924-88-4 (1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one)

• Product Name: 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one
• CAS No: 2094924-88-4
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5407977
• PubChem ID: 121569140
• Update Time: 2025-10-28

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one
• Z2737376592
• 2094924-88-4
• 1-(4-hydroxy-5,8-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one
• AKOS033678796
• EN300-26605213
• 1-(4-hydroxy-5,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

• Inchi： 1S/C14H17NO4/c1-4-13(17)15-7-9-11(18-2)5-6-12(19-3)14(9)10(16)8-15/h4-6,10,16H,1,7-8H2,2-3H3
• InChI Key： BTCGSKFZKBIBPA-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=C(C=2CN(C(C=C)=O)C1)OC)OC

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų

Additional information on 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one (CAS No. 2094924-88-4): A Comprehensive Overview

1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one (CAS No. 2094924-88-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline backbone and propenone functional group, exhibits properties that make it valuable for various applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one includes a dihydroisoquinoline core, which is known for its biological activity. The presence of hydroxy and dimethoxy substituents enhances its solubility and interaction with biological targets, making it a promising candidate for therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel treatments in these areas.

In recent years, the compound has been studied for its role in neuroprotective and antioxidant activities. With the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, the search for compounds like 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one has intensified. Its ability to modulate oxidative stress pathways positions it as a potential lead molecule for future drug development.

The synthesis of 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one involves multi-step organic reactions, often starting from readily available precursors like vanillin or homoveratrylamine. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. These methods align with the pharmaceutical industry's stringent quality standards, making the compound suitable for preclinical studies.

Market trends indicate a rising demand for specialty chemicals like 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one, driven by the expansion of the biopharmaceutical sector and increased R&D investments. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 2094924-88-4 serves as a unique identifier, facilitating procurement and regulatory compliance.

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In conclusion, 1-(3,4-Dihydro-4-hydroxy-5,8-dimethoxy-2(1H)-isoquinolinyl)-2-propen-1-one represents a compound of significant scientific and commercial interest. Its structural features, biological potential, and applicability in drug discovery underscore its importance in modern chemistry. As research progresses, this molecule may pave the way for innovative therapeutic solutions, addressing unmet medical needs in various domains.